Cas no 1926205-50-6 (tert-butyl 3-hydroxy-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• CAS No: 1926205-50-6
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5271979
• Update Time: 2026-03-09

tert-butyl 3-hydroxy-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• 3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-3-hydroxy-, methyl ester

• Inchi： 1S/C11H19NO5/c1-10(2,3)17-9(14)12-6-11(15,7-12)5-8(13)16-4/h15H,5-7H2,1-4H3
• InChI Key： ZDAKQPBCDUXZGY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(O)(CC(OC)=O)C1

Additional information on tert-butyl 3-hydroxy-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate

tert-butyl 3-hydroxy-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-hydroxy-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate (CAS No: 1926205-50-6) is a complex organic compound with significant potential in the field of pharmaceuticals and chemical synthesis. This compound, characterized by its azetidine ring structure, has garnered attention due to its unique properties and versatility in various applications. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent advancements associated with this compound.

The molecular structure of tert-butyl 3-hydroxy-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate is intriguing, featuring a four-membered azetidine ring substituted with hydroxyl, methoxy, and carboxylic ester groups. The presence of these functional groups imparts the compound with diverse reactivity and biological activity. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

One of the key areas of research involving this compound is its application in medicinal chemistry. The azetidine ring system is known for its ability to mimic certain pharmacophores, making it an attractive target for drug design. For instance, researchers have explored the use of tert-butyl 3-hydroxy-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate in the creation of peptidomimetics, which are compounds that mimic the structure and function of peptides but possess improved stability and bioavailability.

The synthesis of tert-butyl 3-hydroxy-3-(2-methoxy-2 oxoethyl)azetidine 1 carboxylate has been optimized through various methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the azetidine ring with high enantioselectivity. These methods not only enhance the yield but also reduce the environmental footprint, aligning with the principles of green chemistry.

In terms of biological activity, tert-butyl 3-hydroxy 3 (2 methoxy 2 oxoethyl) azetidine 1 carboxylate has shown promising results in vitro assays targeting various disease states. For example, studies have demonstrated its potential as an inhibitor of enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The hydroxyl and methoxy groups play a crucial role in modulating the compound's bioactivity by influencing its solubility, permeability, and binding affinity to target proteins.

Another area of interest is the exploration of this compound as a building block for constructing more complex molecules. Its ester functionality allows for easy modification, enabling chemists to introduce diverse substituents that can tailor the compound's properties for specific applications. This versatility has made it a valuable tool in combinatorial chemistry and high-throughput screening campaigns.

Recent research has also focused on understanding the pharmacokinetic profile of tert-butyl 3 hydroxy 3 (2 methoxy 2 oxoethyl) azetidine 1 carboxylate. Studies have shown that its absorption, distribution, metabolism, and excretion (ADME) properties are favorable for drug development. However, further investigations are required to fully elucidate its in vivo behavior and safety profile.

In conclusion, tert-butyl 3 hydroxy 3 (2 methoxy 2 oxoethyl) azetidine 1 carboxylate (CAS No: 1926205506) stands as a remarkable example of how structural complexity can be harnessed to create compounds with significant therapeutic potential. With ongoing research into its synthesis, biological activity, and pharmacokinetics, this compound continues to be a focal point in modern medicinal chemistry.